Cas no 1909325-33-2 (2-amino-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione, trifluoroacetic acid)

• Product Name: 2-amino-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione, trifluoroacetic acid
• CAS No: 1909325-33-2
• MDL: MFCD29060397
• CID: 4629140
• PubChem ID: 121553470
• Update Time: 2025-05-23

2-amino-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione trifluoroacetate
• 2-amino-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione, trifluoroacetic acid

• MDL： MFCD29060397

Additional information on 2-amino-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione, trifluoroacetic acid

Introduction to 2-amino-1H,2H,3H-pyrrolo[3,4-cpyridine]-1,3-dione, trifluoroacetic acid (CAS No. 1909325-33-2)

The compound 2-amino-1H,2H,3H-pyrrolo[3,4-cpyridine]-1,3-dione, trifluoroacetic acid, with the CAS number 1909325-33-2, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule belongs to the pyrrolopyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural potential. The presence of both amino and carboxylic acid functionalities, along with the trifluoroacetic acid moiety, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery. These compounds exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The specific structure of 2-amino-1H,2H,3H-pyrrolo[3,4-cpyridine]-1,3-dione provides a unique framework for further functionalization, enabling the development of novel therapeutic agents. The trifluoroacetic acid group introduces additional electronic properties that can modulate the compound's interactions with biological targets.

In the context of medicinal chemistry, the synthesis and modification of heterocyclic compounds like 2-amino-1H,2H,3H-pyrrolo[3,4-cpyridine]-1,3-dione are crucial for designing molecules with improved efficacy and reduced toxicity. The compound's ability to serve as a precursor for more complex structures makes it particularly interesting for researchers exploring new drug candidates. Furthermore, its stability under various reaction conditions enhances its utility in multi-step synthetic pathways.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrrolopyridine-based inhibitors have shown promise in targeting enzymes involved in cancer cell proliferation and survival. The amino group in 2-amino-1H,2H,3H-pyrrolo[3,4-cpyridine]-1,3-dione can be readily modified to incorporate additional pharmacophores that enhance binding affinity to specific protein targets. This flexibility allows for the creation of highly tailored inhibitors with potent anticancer activity.

Additionally, the trifluoroacetic acid moiety contributes to the compound's metabolic stability and bioavailability. Fluorinated aromatic compounds are frequently incorporated into drugs due to their ability to improve pharmacokinetic profiles. The presence of this group in 2-amino-1H,2H,3H-pyrrolo[3,4-cpyridine]-1,3-dione suggests that it may exhibit favorable properties in vivo, making it a promising candidate for further development.

Recent advances in computational chemistry have also facilitated the design and optimization of pyrrolopyridine derivatives like 2-amino-1H,2H,3H-pyrrolo[3,4-cpyridine]-1,3-dione. Molecular modeling techniques allow researchers to predict binding interactions and optimize molecular structures for enhanced activity. These computational tools have been instrumental in identifying key structural features that contribute to the biological efficacy of heterocyclic compounds.

The synthesis of 2-amino-1H,2H,3H-pyrrolo[3,4-cpyridine]-1,3-dione involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include cyclization reactions to form the pyrrolopyridine core and subsequent functionalization to introduce the amino and carboxylic acid groups. The use of trifluoroacetic acid as a protecting group or intermediate further demonstrates its utility in complex synthetic schemes.

In conclusion, 2-amino-1H,2H-pyrrolo[3',4'-cyclopentane]-5',6'-dione hydrochloride CAS No 1909325-33-23 represents a significant contribution to modern pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for pyrrolopyridine derivatives, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.